Cas no 2028625-35-4 (tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate)

• Product Name: tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate
• CAS No: 2028625-35-4
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5685478
• PubChem ID: 165921629
• Update Time: 2025-07-21

tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate
• 2028625-35-4
• EN300-2413173

• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-11(4,8-12)6-7-15-5/h6-7H2,1-5H3,(H,13,14)
• InChI Key： SSSQPRDVARTVFP-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)(C)CCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate

tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate (CAS No. 2028625-35-4): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate (CAS No. 2028625-35-4) stands out as a versatile compound with significant applications. This molecule, characterized by its cyano and methoxy functional groups, is widely utilized in the synthesis of complex organic frameworks. Its unique structure, featuring a tert-butyl carbamate moiety, makes it a valuable building block in medicinal chemistry and drug development.

The compound's CAS No. 2028625-35-4 is often searched by researchers and chemists seeking high-purity intermediates for peptide synthesis or PROTAC (Proteolysis Targeting Chimeras) development. Recent trends in AI-driven drug discovery have further amplified interest in such N-protected amino acid derivatives, as they are critical for designing targeted therapies. The cyano group in this molecule also opens doors to click chemistry applications, a hot topic in modern synthetic methodologies.

From a synthetic perspective, tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate is often employed in asymmetric synthesis due to its chiral center. This aligns with the growing demand for enantioselective catalysts and green chemistry practices. Laboratories focusing on sustainable synthesis frequently explore this compound's potential, as its methoxy group can facilitate milder reaction conditions, reducing energy consumption.

Another area of interest is the compound's role in peptide coupling reactions, a cornerstone of bioconjugation techniques. With the rise of antibody-drug conjugates (ADCs) and other biologics, the demand for reliable carbamate-protected intermediates like this one has surged. Its stability under acidic and basic conditions makes it a preferred choice for multi-step syntheses.

In summary, tert-butyl N-(1-cyano-3-methoxy-1-methylpropyl)carbamate (CAS No. 2028625-35-4) is a multifaceted compound with broad applicability in drug discovery, peptide chemistry, and sustainable synthesis. Its unique structural features and compatibility with modern synthetic trends ensure its continued relevance in cutting-edge research.